![molecular formula C21H26N2O2 B268912 1-(4-Sec-butoxybenzoyl)-4-phenylpiperazine](/img/structure/B268912.png)
1-(4-Sec-butoxybenzoyl)-4-phenylpiperazine
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Overview
Description
1-(4-Sec-butoxybenzoyl)-4-phenylpiperazine, commonly known as BPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BPP belongs to the class of piperazine derivatives and has shown promising results in studies related to its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of BPP involves its interaction with various receptors and enzymes in the body. BPP has been found to act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of anxiety and depression. BPP also inhibits the activity of monoamine oxidase A, an enzyme that breaks down neurotransmitters such as serotonin and dopamine. Additionally, BPP has been found to inhibit the activity of matrix metalloproteinases, enzymes that play a role in the invasion and metastasis of cancer cells.
Biochemical and Physiological Effects:
BPP has been found to have various biochemical and physiological effects in the body. In animal studies, BPP has been found to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a role in regulating mood and behavior. BPP has also been found to decrease the levels of corticosterone, a hormone that is released in response to stress. In cancer cells, BPP has been found to induce apoptosis by activating caspases, enzymes that play a role in programmed cell death.
Advantages and Limitations for Lab Experiments
BPP has several advantages for lab experiments, including its high purity and stability. BPP is also readily available and can be synthesized using simple methods. However, BPP has some limitations, including its relatively low solubility in water, which can make it difficult to administer in certain experiments. Additionally, BPP has not been extensively studied in human trials, which limits its potential clinical applications.
Future Directions
There are several future directions for research related to BPP. One area of interest is the development of more efficient synthesis methods for BPP, which could lead to increased availability and lower costs. Another area of interest is the exploration of BPP's potential therapeutic applications in other fields, such as cardiovascular disease and diabetes. Additionally, further studies are needed to elucidate the precise mechanisms of action of BPP and its potential side effects. Overall, BPP has shown significant potential for therapeutic applications and warrants further investigation in the field of scientific research.
Synthesis Methods
The synthesis of BPP involves the reaction of 4-sec-butoxybenzoyl chloride with phenylpiperazine in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
BPP has been extensively studied for its potential therapeutic applications in various fields such as neuroscience, oncology, and immunology. In neuroscience, BPP has been found to have anxiolytic and antidepressant effects by modulating the levels of neurotransmitters such as serotonin and dopamine. In oncology, BPP has shown promising results in inhibiting the growth of cancer cells by inducing apoptosis. In immunology, BPP has been found to have anti-inflammatory effects by inhibiting the production of cytokines.
properties
Molecular Formula |
C21H26N2O2 |
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Molecular Weight |
338.4 g/mol |
IUPAC Name |
(4-butan-2-yloxyphenyl)-(4-phenylpiperazin-1-yl)methanone |
InChI |
InChI=1S/C21H26N2O2/c1-3-17(2)25-20-11-9-18(10-12-20)21(24)23-15-13-22(14-16-23)19-7-5-4-6-8-19/h4-12,17H,3,13-16H2,1-2H3 |
InChI Key |
PIJURTKUVMCDRQ-UHFFFAOYSA-N |
SMILES |
CCC(C)OC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3 |
Canonical SMILES |
CCC(C)OC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3 |
Origin of Product |
United States |
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